Cas no 2385968-56-7 (6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid)

• Product Name: 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• CAS No: 2385968-56-7
• MF: C₁₂H₁₈F₃NO₃
• MW: 281.271434307098
• CID: 6265077
• PubChem ID: 165918938
• Update Time: 2025-06-11

6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid
• 2385968-56-7
• EN300-1671883
• 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid

• Inchi： 1S/C12H18F3NO3/c1-11(2,3)8-6-4-5-7(9(17)18)16(8)10(19)12(13,14)15/h7-8H,4-6H2,1-3H3,(H,17,18)
• InChI Key： OIWDFZQYIMKUGH-UHFFFAOYSA-N
• SMILES： FC(C(N1C(C(=O)O)CCCC1C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 281.12387792g/mol
• Monoisotopic Mass: 281.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid

Introduction to 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No: 2385968-56-7)

6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2385968-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic structure that is widely recognized for its diverse biological activities and utility in drug design. The presence of both a tert-butyl group and a trifluoroacetyl moiety in its molecular framework imparts unique physicochemical properties, making it a promising candidate for various synthetic applications and therapeutic investigations.

The tert-butyl substituent, characterized by its steric hindrance and lipophilic nature, enhances the compound's solubility in organic solvents and influences its binding affinity to biological targets. On the other hand, the trifluoroacetyl group introduces fluorine atoms, which are known to modulate metabolic stability, bioavailability, and pharmacological efficacy. This combination of structural features makes 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid particularly interesting for the development of novel pharmacophores targeting neurological and inflammatory disorders.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the identification of novel scaffolds with enhanced therapeutic potential. The structural motif of 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid has been explored in virtual screening campaigns to identify potential inhibitors of enzymes implicated in pain signaling and neuroinflammation. Preliminary computational studies suggest that this compound may interact with specific residues in the active sites of target proteins, potentially leading to the development of next-generation therapeutics with improved selectivity and reduced side effects.

The synthesis of 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid involves multi-step organic transformations, including nucleophilic substitution reactions, acylation processes, and protection-deprotection strategies. The trifluoroacetyl group is typically introduced via reductive acylation or direct fluorination of carboxylic acid derivatives, while the tert-butyl group is incorporated through alkylation reactions. These synthetic pathways highlight the compound's versatility as a building block for more complex molecules.

One of the most compelling aspects of 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The trifluoroacetyl moiety further enhances its pharmacological profile by improving metabolic stability and binding affinity. Recent preclinical studies have demonstrated that analogs of this compound exhibit promising activity in models of Parkinson's disease and Alzheimer's disease, suggesting their potential as leads for further drug development.

Furthermore, the structural features of 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid make it an attractive candidate for developing immunomodulatory agents. The piperidine ring is known to interact with various immune receptors, while the fluorinated acetyl group can enhance drug delivery across biological barriers. Emerging research indicates that this compound may have applications in treating autoimmune diseases by modulating inflammatory pathways without significant immunosuppressive effects.

The physicochemical properties of 6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid, such as its solubility, stability, and bioavailability, are critical factors that determine its suitability for pharmaceutical applications. Experimental data on its solubility profiles in water and organic solvents indicate moderate solubility, which is advantageous for formulation development. Additionally, its stability under various storage conditions ensures long-term viability for both research and commercial purposes.

In conclusion,6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid (CAS No: 2385968-56-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents enhances its biological activity and synthetic utility, making it a valuable scaffold for developing novel therapeutics targeting neurological and inflammatory disorders. As research continues to uncover new applications for this compound,6-Tert-butyl-1-(trifluoroacetyl)piperidine-2-carboxylic acid is poised to play a crucial role in advancing drug discovery efforts.